(4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methyl-N-propylhex-4-enamide

• Molecular Formula: C21H29NO5
• Molecular Weight: 375.5 g/mol
• IUPAC Name: (E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methyl-N-propylhex-4-enamide
• InChI: InChI=1S/C21H29NO5/c1-6-11-22-17(23)10-8-13(2)7-9-15-19(25-4)14(3)16-12-27-21(24)18(16)20(15)26-5/h7H,6,8-12H2,1-5H3,(H,22,23)/b13-7+
• InChI Key: MJJAIDXKDSEKPE-NTUHNPAUSA-N
• Isomeric SMILES: CCCNC(=O)CC/C(=C/CC1=C(C(=C2COC(=O)C2=C1OC)C)OC)/C
• Canonical SMILES: CCCNC(=O)CCC(=CCC1=C(C(=C2COC(=O)C2=C1OC)C)OC)C

Description

(4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methyl-N-propylhex-4-enamide is a high-value chemical probe identified as a potent and selective ATP-competitive inhibitor of Leucine-Rich Repeat Kinase 2 (LRRK2) Source . This compound exhibits significant research utility due to its enhanced selectivity for the pathogenic G2019S LRRK2 mutant, a major genetic driver of familial and sporadic Parkinson's disease. Its primary research application lies in elucidating the complex pathophysiology of LRRK2, including its roles in lysosomal function, autophagy, neuroinflammation, and alpha-synuclein pathology. By potently inhibiting LRRK2 kinase activity, this compound enables researchers to investigate downstream signaling cascades, such as the phosphorylation of Rab GTPases, and to validate LRRK2 as a therapeutic target in both cellular and in vivo models of Parkinson's disease. The detailed profiling of this inhibitor provides a critical tool for distinguishing LRRK2-mediated effects from off-target pathways, thereby advancing the development of targeted neuroprotective strategies.

Biological Activity

The compound (4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methyl-N-propylhex-4-enamide, also known by its CAS number 545392-47-0, is a complex organic molecule with potential therapeutic applications. This article explores its biological activity, including pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{22}O_5$, and it features a unique benzofuran structure that contributes to its biological activity. The presence of methoxy and carbonyl groups enhances its interaction with biological targets.

Antinociceptive Effects

Research indicates that compounds structurally similar to (4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methyl-N-propylhex-4-enamide exhibit significant antinociceptive properties. For instance, a derivative known as BMDB was found to be 15 to 100 times more potent than common analgesics like aspirin and acetaminophen in various nociception models in mice. It demonstrated long-lasting effects when administered through various routes, suggesting potential for pain management therapies .

Inhibition of Enzymatic Activity

The compound has shown inhibitory effects on human recombinant type II Inosine Monophosphate Dehydrogenase (IMPDH), which is crucial in purine metabolism. The reported IC50 values for this inhibition are approximately 18.6 nM at pH 8.0, indicating high potency against this enzyme . Such inhibition can have implications in treating diseases like cancer and autoimmune disorders where purine metabolism is dysregulated.

The precise mechanism of action for (4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methyl-N-propylhex-4-enamide involves multiple pathways:

• Spinal and Supraspinal Analgesia : The compound's antinociceptive effects appear to be mediated through both spinal and supraspinal pathways, influencing pain perception at multiple levels within the central nervous system.
• Non-opioid Pathways : Unlike traditional analgesics that primarily act on opioid receptors, the action of this compound does not seem to involve these pathways directly, making it a candidate for non-addictive pain relief options .

Case Studies and Research Findings

Several studies have been conducted to assess the biological activity of related compounds:

• Study on Antinociception : A study published in PubMed evaluated the antinociceptive effects of a similar benzofuran derivative across multiple models of pain. Results indicated significant dose-dependent pain relief without notable side effects typical of opioids .
• IMPDH Inhibition Study : Another research effort focused on the inhibition of IMPDH by various derivatives of benzofuran compounds. The findings confirmed that structural modifications could enhance potency against this target, with implications for drug development in oncology .

Data Tables

Property	Value
Molecular Formula	C18H22O5
CAS Number	545392-47-0
Antinociceptive Potency	15 to 100 times more potent than aspirin
IC50 for IMPDH Inhibition	18.6 nM

Scientific Research Applications

Medicinal Applications

1. Anticancer Activity
Research indicates that compounds structurally related to (4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methyl-N-propylhex-4-enamide exhibit significant anticancer properties. For instance, derivatives have shown effectiveness against various cancer cell lines by inducing apoptosis and inhibiting proliferation. A study highlighted that the benzofuran moiety plays a crucial role in enhancing cytotoxicity against cancer cells .

2. Antimicrobial Properties
The compound has demonstrated antimicrobial activity in preliminary studies. Its derivatives have been tested against a range of bacterial strains, showing promising results in inhibiting growth and survival. The mechanism of action is believed to involve disruption of bacterial cell membranes .

3. Anti-inflammatory Effects
Recent studies have suggested that this compound may possess anti-inflammatory properties. Research has indicated that it can modulate inflammatory pathways, potentially offering therapeutic benefits in conditions characterized by excessive inflammation .

Material Science Applications

1. Organic Electronics
Due to its unique electronic properties, (4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methyl-N-propylhex-4-enamide can be utilized in the development of organic electronic devices. Its conductivity and stability make it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics .

2. Polymer Chemistry
In polymer science, this compound can serve as a monomer or additive to enhance the properties of polymers. Its incorporation into polymer matrices has been shown to improve mechanical strength and thermal stability .

Case Studies

Case Study 1: Anticancer Efficacy
A study published in the Journal of Medicinal Chemistry evaluated the anticancer effects of various analogs of (4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methyl-N-propylhex-4-enamide on breast cancer cell lines. Results indicated a dose-dependent inhibition of cell growth and induction of apoptosis through mitochondrial pathways .

Case Study 2: Antimicrobial Testing
In a research project conducted at a leading university, derivatives of this compound were tested against multi-drug resistant bacterial strains. The results demonstrated significant inhibitory effects, suggesting potential for development into novel antimicrobial agents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Similarity Analysis

The target compound shares a conserved benzofuran core and enamide chain with analogs differing primarily in their N-substituents and peripheral functional groups. Chemical similarity was assessed using Tanimoto coefficients based on RDKit fingerprints, where coefficients >0.7 indicate significant structural overlap . Key analogs include:

Compound Name	N-Substituent	Molecular Formula	Molecular Weight	Key Structural Variations
Target Compound	N-propyl	C21H29NO5	375.5	Baseline structure
(4E)-N-(4-Chlorobenzyl)-...hex-4-enamide	N-(4-chlorobenzyl)	C25H28ClNO5	457.95	Chlorine atom added; increased lipophilicity
(4E)-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]...hex-4-enamide	Thiadiazolyl-isopropyl	C23H29N3O5S	459.56	Thiadiazole ring; enhanced H-bonding capacity
(4E)-N-Cyclooctyl-6-(4-hydroxy-6-methoxy-7-methyl-...hex-4-enamide	N-cyclooctyl	C25H35NO5	429.56	Hydroxy substitution; bulky N-substituent
(4E)-N-(furan-2-ylmethyl)-...hex-4-enamide	N-(furan-2-ylmethyl)	Not provided	Not available	Furan ring; potential π-π interactions

Physicochemical and Pharmacological Comparisons

• Lipophilicity : The N-(4-chlorobenzyl) analog (LogD ~3.5 estimated) is more lipophilic than the parent compound (LogD ~2.8), suggesting improved membrane permeability but reduced solubility .
• Steric Effects : The N-cyclooctyl analog’s bulky substituent could hinder binding to sterically sensitive targets despite its hydroxy group enhancing polarity .

Research Findings and Methodological Considerations

• Hydrogen-Bonding Networks : Crystallographic studies of similar compounds reveal that methoxy and ketone groups participate in C=O⋯H–N and C–O⋯H–C interactions, stabilizing target binding .
• Exceptions to Similarity Principle: Minor modifications (e.g., propyl vs. furan-2-ylmethyl) can drastically alter pharmacokinetics, as seen in reduced oral bioavailability for furan-containing analogs .

Preparation Methods

Formation of the Dihydrobenzofuran Skeleton

The 1,3-dihydro-2-benzofuran scaffold is synthesized via acid-catalyzed cyclization of a phenolic precursor. For example, 4-mercapto-2,3,6-trimethylphenol undergoes cyclization with ethyl 2-cyclobutylideneacetate under sulfuric acid catalysis in methanol, yielding a dihydrobenzofuran intermediate. Adapting this method, 4-hydroxy-2,3,5-trimethylbenzene is treated with ethyl acrylate in the presence of trimethyl orthoformate and H2SO4 to generate the 3-oxo-1,3-dihydro-2-benzofuran nucleus.

Reaction Conditions

Parameter	Value
Solvent	Methanol
Catalyst	H2SO4 (5 drops)
Temperature	Reflux
Time	72 hours
Yield	62% (analogous to)

Functionalization of the Benzofuran Ring

Methoxy and methyl groups are introduced via Friedel-Crafts alkylation and O-methylation . For instance, treating the dihydrobenzofuran intermediate with methyl iodide and K2CO3 in DMF installs the 7-methyl group, while subsequent methylation with dimethyl sulfate yields the 4,6-dimethoxy substituents.

Construction of the 4-Methylhex-4-enamide Side Chain

Horner-Wadsworth-Emmons Olefination

The (4E)-configured double bond is established using a Horner-Wadsworth-Emmons reaction . Ethyl 2-(diethoxyphosphoryl)acetate reacts with 4-methylpentan-2-one in THF under NaH-mediated conditions to afford ethyl 4-methylhex-4-enoate.

Optimized Protocol

• Base : NaH (2.2 equiv) in THF at 0°C → RT.

• Phosphonate : Triethylphosphonoacetate (1.1 equiv).

• Workup : Aqueous extraction, column chromatography (EtOAc/heptane).

• Yield : 96% (adapted from).

Hydrolysis and Amidation

The ester is hydrolyzed to the carboxylic acid using LiOH·H2O in THF/water (62% yield), followed by coupling with propylamine via EDC/HOBt activation:

$$\text{4-Methylhex-4-enoic acid} + \text{Propylamine} \xrightarrow{\text{EDC, HOBt}} \text{4-Methyl-N-propylhex-4-enamide}$$

Coupling of Benzofuran and Enamide Moieties

Mitsunobu Reaction

The benzofuran C5 hydroxyl group is alkylated with the enamide side chain using Mitsunobu conditions (DIAD, PPh3). This ensures retention of stereochemistry and avoids racemization.

Representative Data

Parameter	Value
Solvent	THF
Reagents	DIAD (1.2 equiv), PPh3 (1.5 equiv)
Temperature	0°C → RT
Time	12 hours
Yield	54%

Alternative Coupling Strategies

• SN2 displacement : Benzofuran bromide intermediates react with enamide thiols.

• Pd-catalyzed cross-coupling : Suzuki-Miyaura coupling using boronic ester derivatives.

Purification and Characterization

Final purification employs column chromatography (silica gel, EtOAc/heptane) and recrystallization from ethanol/water. Structural confirmation is achieved via:

• 1H NMR : δ 7.62 (d, 2H, benzofuran), 5.59 (s, 1H, enamide double bond).

• MS (ESI+) : m/z 439 [M+H]+.

• HPLC : Retention time = 6.2 min (C18 column, 70% MeOH/H2O).

Challenges and Optimization

• Double Bond Isomerization : Minimized by conducting olefinations at low temperatures.

• Oxidative Degradation : 3-Oxo group stabilized via radical scavengers (e.g., BHT).

• Low Coupling Yields : Additives like KI improve Mitsunobu efficiency .

Q & A

Q. What are the key challenges in synthesizing (4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methyl-N-propylhex-4-enamide, and what strategies can address them?

The synthesis of this compound is complicated by steric hindrance from the 4,6-dimethoxy-7-methylbenzofuran core and regioselectivity in forming the hex-4-enamide chain. A multi-step approach is recommended:

• Benzofuran core synthesis : Use oxidative cyclization of substituted catechol derivatives, as demonstrated in spirobenzofuran syntheses .
• Enamide formation : Employ palladium-catalyzed coupling to install the N-propylhex-4-enamide group, ensuring (4E)-stereochemistry via controlled reaction temperatures (<60°C) .
• Purification : Utilize preparative HPLC with a C18 column to isolate intermediates, minimizing impurities from methoxy group side reactions .

Q. Which spectroscopic techniques are critical for characterizing this compound’s structure and purity?

A combination of methods is required:

• NMR : 1H/13C NMR to confirm substitution patterns on the benzofuran ring and enamide geometry. DEPT-135 can differentiate methyl/methoxy groups .
• HRMS : High-resolution mass spectrometry for molecular formula validation (expected m/z ~473.2 [M+H]+).
• X-ray crystallography : For absolute stereochemical confirmation, though crystal growth may require co-crystallization with thiourea derivatives to enhance lattice stability .

Q. How do the 4,6-dimethoxy and 7-methyl substituents influence the compound’s chemical stability?

The electron-donating methoxy groups stabilize the benzofuran core against oxidative degradation but increase susceptibility to acid-catalyzed demethylation. The 7-methyl group enhances lipophilicity, which may necessitate stability testing in aprotic solvents (e.g., DMSO) for long-term storage .

Q. What are common synthetic impurities encountered during preparation, and how are they identified?

Major impurities include:

• Demethylated byproducts : Detected via LC-MS as peaks with Δm/z -14 (loss of CH2).
• E/Z isomerization : Monitored by HPLC using a chiral stationary phase (e.g., Chiralpak IA) .
• Residual catalysts : ICP-MS for palladium quantification (<10 ppm) .

Q. Which analytical methods are recommended for assessing purity in academic research?

• HPLC-UV/ELSD : Gradient elution (ACN/H2O + 0.1% TFA) to resolve polar and non-polar impurities.
• Karl Fischer titration : For water content (<0.5% w/w) to prevent hydrolysis of the enamide .

Advanced Research Questions

Q. How can Design of Experiments (DoE) optimize the yield of the final coupling reaction?

A 3-factor DoE (temperature, catalyst loading, solvent ratio) is recommended:

• Factors : 50–80°C, Pd(PPh3)4 (2–5 mol%), toluene/DMF (1:1 to 3:1).
• Response surface modeling : Identify optimal conditions (e.g., 65°C, 3.5 mol% catalyst, 2:1 toluene/DMF) to maximize yield (>75%) while minimizing isomerization .
• Validation : Replicate runs with <5% RSD in yield.

Q. What advanced techniques resolve ambiguities in stereochemical assignments for the hex-4-enamide chain?

• NOESY NMR : Correlate spatial proximity between the propyl group and benzofuran methyl to confirm (4E)-geometry.
• VCD (Vibrational Circular Dichroism) : Compare experimental and DFT-simulated spectra for absolute configuration .
• Cryo-EM : Emerging tool for analyzing flexible enamide conformers in solution .

Q. How can solubility limitations in aqueous buffers be addressed for in vitro assays?

• Co-solvent systems : Use 10% DMSO/PBS with sonication (30 min at 40 kHz) to achieve 1–5 mM stock solutions.
• Liposome encapsulation : Phosphatidylcholine-based vesicles (100 nm diameter) enhance bioavailability .
• pH adjustment : Test solubility at pH 6.5–7.4, as the enamide may protonate weakly in acidic conditions .

Q. What mechanistic insights explain the regioselectivity of the benzofuran ring formation?

Computational studies (DFT at B3LYP/6-31G*) suggest:

• Electrophilic aromatic substitution : Methoxy groups direct cyclization to the 5-position via resonance stabilization.
• Transition state analysis : Methyl at C7 reduces activation energy by 8.2 kcal/mol compared to unsubstituted analogs .

Q. How should researchers resolve contradictions in spectral data (e.g., unexpected NOE correlations)?

• Dynamic NMR : Probe temperature-dependent shifts to identify conformational exchange.
• Synchrotron XRD : High-resolution data (0.8 Å) can clarify bond angles distorted in static models .
• Machine learning : Train models on PubChem datasets to predict likely spectral artifacts .